BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: Toxicological Data for
3-Methylheptanenitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Toxicological Profile of 3-Methylheptanenitrile

Executive Summary

This document serves as a technical guide on the toxicological data currently available for 3-
Methylheptanenitrile (CAS No. 75854-65-8). Despite a comprehensive search of scientific
literature and toxicological databases, it is crucial to note that there is a significant lack of in-
depth, publicly available toxicological studies for this compound. The information that is
available is primarily derived from safety data sheets (SDS), which provide basic hazard
warnings but do not contain detailed experimental data. This guide summarizes the available
information and highlights the current data gaps.

Chemical and Physical Properties

A summary of the basic chemical and physical properties of 3-Methylheptanenitrile is
presented in Table 1. This data is primarily sourced from computational models and has not
been extensively verified through experimental studies.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15233164?utm_src=pdf-interest
https://www.benchchem.com/product/b15233164?utm_src=pdf-body
https://www.benchchem.com/product/b15233164?utm_src=pdf-body
https://www.benchchem.com/product/b15233164?utm_src=pdf-body
https://www.benchchem.com/product/b15233164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15233164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C8H15N PubChem[1]
Molecular Weight 125.21 g/mol PubChem[1]
CAS Number 75854-65-8 PubChem[1]
Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility No data available

Toxicological Data

A thorough search for quantitative toxicological data for 3-Methylheptanenitrile yielded no
specific experimental studies. Safety data sheets indicate that the toxicological properties of
this substance have not been thoroughly investigated. The primary health hazard identified is
the potential for serious eye irritation.

Table 2: Summary of Available Toxicological Information
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Endpoint Result Classification
Acute Oral Toxicity No data available Not classifiable
Acute Dermal Toxicity No data available Not classifiable
Acute Inhalation Toxicity No data available Not classifiable
Skin Corrosion/Irritation No data available Not classifiable
Serious Eye Damage/Irritation Causes serious eye irritation Category 2A

Respiratory or Skin

o No data available Not classifiable
Sensitization
Germ Cell Mutagenicity No data available Not classifiable
Carcinogenicity No data available Not classifiable
Reproductive Toxicity No data available Not classifiable
Specific Target Organ Toxicity ] »
) No data available Not classifiable
(Single Exposure)
Specific Target Organ Toxicity ] N
No data available Not classifiable
(Repeated Exposure)
Aspiration Hazard No data available Not classifiable

Experimental Protocols

Due to the absence of published toxicological studies, no detailed experimental protocols for 3-
Methylheptanenitrile are available.

Signaling Pathways and Mechanistic Data

There is currently no information available regarding the signaling pathways or mechanisms of
toxicity for 3-Methylheptanenitrile.

Logical Workflow for Hazard Assessment
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In the absence of empirical data, a logical workflow for a preliminary hazard assessment of a
novel nitrile compound like 3-Methylheptanenitrile would involve a combination of in silico
predictions and a tiered testing strategy.

In Silico Assessment
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Caption: A logical workflow for the hazard assessment of a data-poor substance.

Conclusion and Data Gaps

The current publicly available information on the toxicology of 3-Methylheptanenitrile is
extremely limited. The primary identified hazard is serious eye irritation, as indicated in safety
data sheets. There is a complete lack of quantitative toxicological data, including acute and
chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity.

For any meaningful risk assessment or for use in drug development, a comprehensive
toxicological evaluation according to established regulatory guidelines (e.g., OECD, FDA)
would be required. This would involve a battery of in vitro and in vivo studies to characterize the
potential hazards of this compound. Researchers and drug development professionals should
exercise extreme caution when handling 3-Methylheptanenitrile and should assume it to be
potentially hazardous in the absence of data to the contrary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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